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Compound of Interest

Compound Name: 2-Chloroethyl thiocyanate
CAS No.: 928-57-4
Cat. No.: B1593762
Get Quote
. J

CAS No: 928-57-4 | Formula: C3H4CINS | Synonyms: Thiocyanic acid 2-chloroethyl ester, 2-
Chloroethyl rhodanide[1][2][3]

Executive Summary & Chemical Identity

2-Chloroethyl thiocyanate is a bifunctional alkylating agent used primarily as an intermediate
in the synthesis of pharmaceuticals (specifically thiazoline derivatives and heterocycles) and
agrochemicals.[2] Its structure features two distinct electrophilic sites: the primary alkyl chloride
and the thiocyanate carbon.[2]

This duality grants it high synthetic utility but necessitates a Biosafety Level 2 (BSL-2)
equivalent handling protocol due to its potential for direct DNA alkylation and metabolic release
of toxic thiocyanate/cyanide species.[1][2]

Core Chemical Data
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Property Value Relevance to Safety

Unique identifier (Do not
CAS Number 928-57-4 confuse with 2-Chloroethyl
acetate).[1][2][31[4]

Heavy vapor; settles in low

Molecular Weight 121.59 g/mol
areas.[1]
Low volatility at RT, but
Boiling Point 198-203°C hazardous aerosols can form.
[1]
) Sinks in water; difficult to
Density 1.284 g/cm3 )
extract from aqueous spills.[1]
- _ _ Lipophilic; rapidly penetrates
Solubility Low (Water), High (Organics)

skin barriers.

Hazard Profiling & Mechanism of Toxicity

Unlike simple inorganic thiocyanates, 2-Chloroethyl thiocyanate combines the systemic
toxicity of the thiocyanate moiety with the contact toxicity of an alkylating mustard-like
pharmacophore.[1][2]

GHS Classification (H-Codes)[1][2]

e H301: Toxic if swallowed.[3]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]

H315/H319: Causes skin and serious eye irritation.[3][5]

EUHO032: Contact with acids liberates very toxic gas (HCN/HSCN).

Toxicological Mechanism

The compound operates via two parallel toxicity pathways:[2]
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o Direct Alkylation (Vesicant Action): The 2-chloroethyl group can cyclize to form a transient
episulfonium ion (analogous to sulfur mustard), which alkylates DNA (guanine N7 position)
and proteins, leading to cell death and blistering.

» Metabolic Release: Enzymatic cleavage or hydrolysis releases the thiocyanate ion (

).[1][2] While less toxic than cyanide, high systemic loads interfere with thyroid iodine uptake
and can cause confusion, psychosis, and ataxia.

Visualization: Toxicity Pathways
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Figure 1: Dual mechanism of toxicity showing direct alkylation (red) and metabolic interference
(yellow).[1][2]

Risk Mitigation & Engineering Controls

Directive: Treat as a potent alkylator. Standard nitrile gloves are insufficient for prolonged
contact.

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Rationale

Double-gloving: Laminate film )
_ _ _ o Alkyl chlorides can permeate
Gloves (Silver Shield) inner + Nitrile

outer.[1][2]

standard nitrile in <15 mins.

Full-face respirator with OV/AG ] ]
) ) ) Prevents inhalation of vapors
Respiratory (Organic Vapor/Acid Gas) ) )
) and potential HCN evolution.
cartridges.[1]

Bod Tyvek® lab coat or chemical- Prevents skin absorption via
0
Y resistant apron.[1][2] clothing wicking.[1]
£ Chemical splash goggles Vapors are lachrymatory and
es
Y (Indirect vent).[1] irritating.

Storage & Stability[1][2]

o Temperature: Store at 2—8°C (Refrigerated).

o Incompatibility: Segregate from strong oxidizers, acids (risk of HCN), and bases (risk of rapid
hydrolysis/polymerization).

o Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent moisture-induced hydrolysis.

[1]

Emergency Response Protocols

Self-Validating Step: Before handling, verify the location of the Calcium Gluconate (if HF is not
involved, verify Thiosulfate availability) and Diphoterine® or standard saline eyewash.[2]

Accidental Release (Spill) Workflow

Do NOT use water initially. Water may hydrolyze the compound, releasing acidic byproducts.
o Evacuate: Clear the immediate area (10-meter radius).

« |solate: Don full PPE (Silver Shield gloves + Respirator).
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e Absorb: Use a non-combustible absorbent (Vermiculite or chemically treated pads).

o Neutralize: Treat the waste with a solution of 10% Sodium Thiosulfate (converts alkyl halides
to less toxic salts) mixed with dilute alkali (Sodium Carbonate) to maintain pH > 8.

e Disposal: Seal in a hazardous waste container labeled "Toxic Organic - Sulfur Containing".

Exposure First Aid[2]

o Skin Contact: Immediately wash with 0.5% Sodium Hypochlorite (bleach) solution followed
by copious soap and water. The hypochlorite oxidizes the sulfur moiety, reducing alkylating
potential.

o Eye Contact: Flush for 15 minutes. If available, use Diphoterine®. Seek ophthalmologist
support immediately.

 Ingestion: Do NOT induce vomiting. Administer activated charcoal if conscious. Transport to
ER with SDS.

Emergency Logic Diagram
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Exposure Event
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'

Skin Contact Eye Contact Inhalation
1. Blot excess 1. Flush (15 min) 1. Fresh Air
2. Wash with 0.5% Hypochlorite 2. Diphoterine (if avail) 2. Oxygen if dyspneic
3. Soap & Water (15 min) 3. Consult Specialist 3. Monitor for Pulmonary Edema

Transport to ER

(Bring SDS & CAS 928-57-4 info)
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Figure 2: Triage and response logic for acute exposure events.[1][2]

Synthesis & Reaction Monitoring Context

For researchers utilizing this compound in drug development (e.g., synthesis of thiazolines or
fusing heterocycles):

e Reaction Monitoring: Do not rely solely on TLC/UV. Use LC-MS to monitor the
disappearance of the alkyl chloride peak (

ratio).[2]

e Quenching: Reactions involving this intermediate should be quenched with aqueous Sodium
Thiosulfate before extraction to scavenge unreacted alkylating agent.
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+ Waste: Aqueous layers from extractions will contain thiocyanate ions (
).[1] Do not mix with acid waste streams (risk of HCN generation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1593762?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

